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enhanced efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Chemical Properties of Dodemorph and Dodemorph
Acetate

The following table summarizes key data for both the base compound and its acetate salt form, which is

commonly used in formulations.

Property Dodemorph [1] Dodemorph Acetate [2]

IUPAC 4-cyclododecyl-2,6-dimethylmorpholine 4-cyclododecyl-2,6-dimethylmorpholine

Name acetate

Chemical C1sH3sNO C20H39NOs3

Formula

Molecular 281.48 g/mol 341.53 g/mol

Mass

Isomerism Cis-trans isomerism due to two chiral Cis-trans isomerism due to two chiral
centers in the morpholine ring; typically centers in the morpholine ring; typically
used as a mixed isomeric product [1] used as a mixed isomeric product [2]
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Property

Mode of
Action

Water
Solubility

Log P

Vapour
Pressure

Dodemorph [1]
Systemic fungicide that inhibits sterol
biosynthesis in membranes (FRAC Code

5) [1]

100 mg/L (moderate) [1]

4.6 (high) [1]

0.48 mPa (low) [1]

Dodemorph Acetate [2]
Systemic fungicide that inhibits sterol
biosynthesis in membranes (FRAC Code

5) [2]

746 mg/L (moderate) [2]

4.23 (high) [2]

12 mPa (high, drift concern) [2]

Proposed Workflows for Isomer Ratio Optimization

Since direct protocols are not available, here are two potential experimental approaches based on advanced

analytical techniques mentioned in the search results. You can adapt these workflows to investigate the

isomer ratio of Dodemorph acetate.

The first workflow focuses on the analytical challenge of separating and characterizing the isomers.
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Start: Dodemorph Acetate
Isomer Mixture

'

Sample Preparation
(Determine optimal method:
SALLE-DLLME vs. EMR [3])

:

LC-HRMS Analysis
(Non-Targeted Screening [3])

'

Isomer Separation
(Optimize chromatographic
conditions for resolution)

'

Isomer Characterization
(Measure Collision Cross Section - CCS
using lon Mobility if available [4])

Click to download full resolution via product page

The second workflow outlines how to connect the isolated isomer ratios to their biological activity.
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Start: Defined Isomer Ratios
(From Analytical Workflow)

:

In-vitro Bioassay
(Test efficacy against
target fungi e.g., Powdery Mildew [1])

Optional path

Mechanistic Omics Analysis
(Optional: Use proteomics/metabolomics to
study downstream effects on fungal pathways [5])

Data Integration

Click to download full resolution via product page

Technical Support Center: Key Considerations

Here are critical points to guide your experimental design, framed in a question-and-answer format for your

technical support center.

e Q1: What is the primary analytical challenge in optimizing Dodemorph acetate isomer ratio?
The core challenge is the chromatographic separation of the cis-trans isomers due to their structural
similarity. You will need to invest significant effort into method development for Ultra High-
Performance Liquid Chromatography (UPLC), potentially exploring different column chemistries

(e.g., chiral columns) and mobile phase compositions to achieve baseline separation [4].
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e Q2: What advanced techniques can improve the confidence of isomer identification?
Incorporating Ion Mobility Spectrometry (IM) coupled with HRMS is highly recommended. IM
separates ions based on their size, shape, and charge, providing an additional identifier called the
Collision Cross Section (CCS). Measuring and storing experimental CCS values for each isomer
creates a multi-dimensional identification system (retention time, mass, CCS) that greatly enhances

accuracy and can be used to build a dedicated library for your compound [4].

e Q3: How can we understand the functional impact of different isomer ratios? After preparing
samples with defined ratios, you must link them to biological activity through in-vitro efficacy
testing. The standard bioassay would involve testing against relevant fungal pathogens like powdery
mildew. For a deeper mechanistic understanding, you could employ a multi-omics approach. For
instance, proteomic analysis could reveal how different isomer ratios alter the expression of proteins in

the sterol biosynthesis pathway or trigger stress responses in the fungus [5] [6].

Finding More Specialized Information

To move forward, you may need to consult more specialized sources:

e Patent Literature: Search for original patents filed by manufacturers like BASF for details on
synthesis and initial isolation of isomers.

¢ Regulatory Dossiers: Submit a freedom of information request to agencies like the European Food
Safety Authority (EFSA) for the complete assessment dossier, which may contain unpublished
toxicological and chemical data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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